molecular formula C14H14N2O2 B8304884 N-(4-Aminophenyl)-2-hydroxymethylbenzamide

N-(4-Aminophenyl)-2-hydroxymethylbenzamide

Cat. No.: B8304884
M. Wt: 242.27 g/mol
InChI Key: DBPBUEDZCTUMIM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(4-Aminophenyl)-2-hydroxymethylbenzamide is a useful research compound. Its molecular formula is C14H14N2O2 and its molecular weight is 242.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H14N2O2

Molecular Weight

242.27 g/mol

IUPAC Name

N-(4-aminophenyl)-2-(hydroxymethyl)benzamide

InChI

InChI=1S/C14H14N2O2/c15-11-5-7-12(8-6-11)16-14(18)13-4-2-1-3-10(13)9-17/h1-8,17H,9,15H2,(H,16,18)

InChI Key

DBPBUEDZCTUMIM-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)CO)C(=O)NC2=CC=C(C=C2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of N-(4-aminophenyl)phthalimide (332 mg) in tetrahydrofuran (4 mL) is added lithium borohydride (1.0 g) and the mixture is stirred for 1 hour at 25° C. The mixture is poured into water and extracted into ethyl acetate. The ethyl acetate solution is dried over anhydrous sodium sulfate and concentrated under reduced pressure to give a white foam, which when triturated with diethyl ether provides the desired product as a white powder.
Quantity
332 mg
Type
reactant
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
4 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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